Cas no 2680870-16-8 (3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid)

• Product Name: 3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid
• CAS No: 2680870-16-8
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 6616057
• PubChem ID: 165936628
• Update Time: 2025-06-12

3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-3-acetamidopropanoic acid
• 2680870-16-8
• EN300-28283625
• 3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid

• Inchi： 1S/C12H14ClNO4/c1-7(15)14-10(6-12(16)17)9-5-8(13)3-4-11(9)18-2/h3-5,10H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： YVIXFMKDLVZJAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(=O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 271.0611356g/mol
• Monoisotopic Mass: 271.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid

Comprehensive Overview of 3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid (CAS No. 2680870-16-8)

3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid (CAS 2680870-16-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This chiral carboxylic acid derivative features a chloro-methoxyphenyl backbone coupled with an acetamido functional group, making it a valuable intermediate for drug discovery. Recent studies highlight its potential in modulating enzymatic activity, particularly in inflammation-related pathways, aligning with the growing demand for targeted therapeutic agents.

The compound’s molecular formula (C₁₂H₁₄ClNO₄) and structural complexity have spurred interest in its synthetic applications. Researchers are exploring its role in developing small-molecule inhibitors, especially for proteins involved in metabolic disorders—a hot topic in precision medicine. Its lipophilicity and hydrogen-bonding capacity, attributed to the methoxy and acetamido moieties, enhance membrane permeability, a critical factor in bioavailability optimization.

In the context of green chemistry, synthetic routes for CAS 2680870-16-8 are being refined to reduce hazardous byproducts. This aligns with the industry’s shift toward sustainable synthesis, a frequently searched topic among chemists. Analytical techniques like HPLC and NMR are essential for characterizing its purity, as impurities may affect its efficacy in biological assays.

Beyond pharmaceuticals, this compound’s electrophilic reactivity makes it a candidate for material science applications, such as polymer crosslinking. Its stability under physiological pH ranges (6–8) further supports its utility in drug delivery systems, a trending focus area in nanomedicine.

Questions frequently asked in academic forums include: "How does the 5-chloro-2-methoxyphenyl moiety influence binding affinity?" or "What are scalable purification methods for 3-acetamidopropanoic acid derivatives?" Addressing these, recent patents describe crystallographic studies confirming its steric hindrance effects on target proteins, while column chromatography remains the gold standard for purification.

As the demand for structure-activity relationship (SAR) data grows, computational modeling of 2680870-16-8 has emerged as a cost-effective tool. Molecular docking simulations predict its interaction with cyclooxygenase isoforms, linking it to anti-inflammatory research—a key area in AI-driven drug design.

Regulatory-wise, the compound is not classified as hazardous, but proper GLP compliance is advised during handling. Its melting point (~150°C) and solubility profile (soluble in DMSO, sparingly in water) are critical for formulation scientists, often searched alongside excipient compatibility terms.

In summary, 3-(5-Chloro-2-methoxyphenyl)-3-acetamidopropanoic acid exemplifies the convergence of medicinal chemistry and materials innovation. With ongoing studies validating its pharmacophore potential, it stands as a promising candidate for next-generation therapeutics and functional materials.